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Compound of Interest

Compound Name: 3,4'-Dichlorodiphenyl ether

Cat. No.: B1293640 Get Quote

An In-depth Technical Guide on the Chemical Properties of 3,4'-Dichlorodiphenyl Ether

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis protocols, and metabolic pathways of 3,4'-Dichlorodiphenyl ether. The

information is intended for researchers, scientists, and professionals in drug development and

chemical synthesis.

Chemical and Physical Properties
3,4'-Dichlorodiphenyl ether is a chlorinated aromatic ether. It appears as a colorless to light

yellow oily liquid.[1][2][3] Its key chemical and physical properties are summarized in the table

below.
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Property Value

Molecular Formula C₁₂H₈Cl₂O[1][4]

Molecular Weight 239.1 g/mol [1][4]

CAS Number 6842-62-2[1][4]

Appearance Colorless to light yellow liquid[2][5]

Melting Point -10 °C[1][2][3]

Boiling Point 113 °C at 0.5 mmHg[1][3]

Density 1.29 g/mL[1][2][3]

Refractive Index 1.5950 (at 25°C)[1][5][6]

Vapor Pressure 0.000836 mmHg at 25°C[1]

Flash Point 109.8°C[1]

Solubility
Insoluble in water; soluble in organic solvents

like benzene and chlorobenzene.[1][2]

Experimental Protocols: Synthesis
The primary method for synthesizing 3,4'-Dichlorodiphenyl ether is a variation of the Ullmann

condensation, which involves the reaction of a phenol with an aryl halide in the presence of a

copper catalyst.

Synthesis from 4-Chlorophenol and 1,3-
Dichlorobenzene
A common industrial synthesis involves the reaction of 4-chlorophenol with 1,3-

dichlorobenzene.

Protocol:

Reactant Mixture: 1 mole of 4-chlorophenol is mixed with approximately 2 to 6 moles of 1,3-

dichlorobenzene and 1 to 3 moles of potassium carbonate in a dipolar aprotic solvent (e.g.,
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N-methylpyrrolidone) that has a boiling point above 160°C.[7][8]

Heating: The mixture is heated with stirring to a temperature range of 160°C to 190°C.[7][8]

Catalyst Addition: Approximately 0.01 to 1 mol% of basic copper carbonate is added to the

heated mixture.[7][8]

Reaction and Water Removal: The reaction mixture is further heated to 170-173°C with

continuous stirring. During this phase, the water formed during the reaction is removed by

distillation.[1][7][8]

Reaction Completion: The mixture is maintained at this temperature for several hours to

ensure the reaction goes to completion.[1]

Work-up: After cooling, the mixture is filtered. The filtrate is then subjected to reduced

pressure distillation to remove unreacted starting materials and the solvent, yielding the 3,4'-
Dichlorodiphenyl ether product.[1][3]
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Figure 1: Synthesis workflow for 3,4'-Dichlorodiphenyl ether.
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Biological Activity and Metabolism
3,4'-Dichlorodiphenyl ether is primarily known as a key intermediate in the production of the

broad-spectrum fungicide, difenoconazole.[1] While its direct signaling pathways are not

extensively studied, its metabolism has been investigated in rats.

In vivo studies on chlorodiphenyl ethers in rats indicate two primary metabolic routes: aromatic

hydroxylation and the scission of the ether bond. Aromatic hydroxylation is the predominant

pathway.[9] The metabolism does not lead to the formation of more toxic chlorodibenzo-p-

dioxins or chlorodibenzofurans.[9]
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Figure 2: Metabolic pathways of chlorodiphenyl ethers in rats.

Safety and Handling
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3,4'-Dichlorodiphenyl ether is classified as harmful if swallowed and causes skin irritation.[10]

[11] It is also very toxic to aquatic life with long-lasting effects.[10][11]

Handling: Should be handled in a well-ventilated area using appropriate personal protective

equipment (PPE), including gloves and eye protection, to avoid contact with skin and eyes.

[10][11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat and sources of ignition.[2]

Toxicity Data:

Oral LD50 (rat, female): > 300 - < 2000 mg/kg bw[10]

Dermal LD50 (rat, male/female): > 2000 mg/kg bw[10]

LC50 (Danio rerio, 96h): 0.286 mg/L[10][11]

EC50 (Daphnia magna, 48h): 0.149 mg/L[10][11]

EC50 (Algae, 72h): 0.024 mg/L[10][11]

Applications
The primary application of 3,4'-Dichlorodiphenyl ether is as a crucial intermediate in the

chemical industry.

Pesticides: It is a key raw material for the synthesis of the fungicide difenoconazole.[1][2]

Pharmaceuticals: Its derivatives are explored for potential applications in the pharmaceutical

field.[2]

Industrial Chemicals: It is used in the synthesis of high-temperature heat carriers and

synthetic resins.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

